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Compound of Interest

Compound Name: 2-(benzylamino)acetic acid
Cat. No.: B12391739
Get Quote
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Executive Summary & Core Directive

2-(Benzylamino)acetic acid (CAS: 17136-36-6) is a secondary amine and amino acid
derivative commonly used as a building block in organic synthesis. While not classified as an
"acutely hazardous" P-listed waste under US RCRA regulations, it exhibits significant skin
corrosion/irritation (H314/H315) and serious eye damage (H318) potential.

The Core Directive: Do not treat this compound as general trash. Due to its amphoteric nature
and potential for bio-accumulation or aquatic toxicity, it must be segregated into Hazardous
Organic Solid or Basic Organic Liquid waste streams. Under no circumstances should this
compound be disposed of via sanitary sewer systems.

Immediate Safety & PPE Requirements

Before initiating any disposal procedure, the following Personal Protective Equipment (PPE)
matrix must be active. This protocol is non-negotiable due to the risk of corneal damage from
dust or splashes.
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PPE Category Specification Rationale
Standard safety glasses are
ocul Chemical Splash Goggles insufficient.[1] The dust is
cular
(ANSI z87.1) corrosive to mucous
membranes; a seal is required.
o Prevents transdermal
Nitrile Gloves (Double-gloved, ) )
Dermal absorption. Secondary amines

min 5 mil)

can be skin sensitizers.

Respiratory

N95 Respirator or Fume Hood

Critical: Prevent inhalation of
fine dust. If handling >10g, use

a powder hood.

Body

Lab Coat (Buttoned,
cotton/poly blend)

Standard barrier protection

against particulate drift.

Waste Characterization & Stream Profiling

To ensure regulatory compliance (EPA/RCRA), you must profile the waste correctly. 2-

(Benzylamino)acetic acid is amphoteric, meaning it can react with both acids and bases.

Physical & Chemical Profile for Disposal:
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Parameter Data Disposal Implication

Segregate into "Solid Organic

Physical State White Crystalline Solid ] )
Waste" unless in solution.
Generally neutral, but can
o buffer solutions. Compatible
pH (Agqueous) ~6.0 - 7.0 (Zwitterionic) ) )
with most organic waste
streams.
. ) Do not attempt to dissolve in
Water Solubility Moderate to Low (Free Acid) o
water for drain disposal.
DANGER: Do not place in
o Incompatible with Strong waste containers with nitric
Reactivity - .
Oxidizers acid, perchlorates, or
permanganates.
Non-Listed (Generator Treat as Hazardous Waste due
RCRA Status o o o
Determination) to irritant characteristics.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance or Spill
Cleanup)

Use this for expired shelf-life chemicals, weighing boat residues, or spill cleanup materials.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass
amber jar. Avoid metal containers if the waste is wet, as amino acids can chelate metals.

e Segregation: Ensure the container is free of oxidizing agents.[2]
e Transfer:
o Place the waste container inside a fume hood.

o Transfer the solid carefully to avoid dust generation.
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o Wipe the exterior of the container with a damp paper towel; dispose of the towel in the
same container.

o Labeling: Affix a hazardous waste tag.
o Constituents: "2-(Benzylamino)acetic acid" (Do not use abbreviations like "N-BG").[3]
o Hazards: Check "Irritant” and "Corrosive."[4]

e Closure: Screw the lid down tightly. Do not leave a funnel in the neck.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Use this if the compound is dissolved in solvents (e.g., Methanol, DCM, Ethyl Acetate).
» Solvent Identification: Determine the primary solvent.
o Halogenated (DCM, Chloroform)

Halogenated Waste Stream.

o Non-Halogenated (Methanol, Acetone)
Non-Halogenated Organic Waste Stream.

e pH Check: If the solution is aqueous, check pH. If <2 or > 12.5, neutralize to pH 5-9 before
adding to organic solvent waste drums to prevent exothermic reactions in the drum.

e Bulking: Pour into the appropriate carboy (HDPE or Steel Safety Can) using a funnel with a
flash arrestor (if flammable solvents are present).

Protocol C: Empty Container Management

e Triple Rinse: Rinse the empty reagent bottle three times with a compatible solvent (e.g.,
acetone or water).

e Rinsate Disposal: Pour the rinsate into the Liquid Waste container (Protocol B).
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» Defacing: Cross out the original label. Mark as "Empty."

o Disposal: Place the glass bottle in the "Glass/Sharps" recycling or trash, depending on
facility rules for triple-rinsed containers.

Disposal Decision Logic (Visualization)

The following diagram illustrates the decision matrix for handling 2-(benzylamino)acetic acid

waste.
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Waste: 2-(Benzylamino)acetic acid

Determine Physical State

Solid / Powder Liquid / Solution

Container Selection:

Wide-mouth HDPE or Glass |dentify Solvent Base

Contains Halogens No Halogens

Halogenated Solvent
(e.g., DCM)

Non-Halogenated Solvent
(e.g., MeOH, EtOACc)

y

Label: 'Solid Organic Waste'
Hazard: Irritant/Corrosive

Label: 'Halogenated Waste' Label: 'Non-Halogenated Waste'

Store in Satellite Area
Request EHS Pickup

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of N-benzylglycine waste streams.

Emergency Spill Response (Contingency)
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In the event of a spill outside of containment:

Isolate: Evacuate the immediate area (3-meter radius).

e Protect: Don PPE (Goggles, Gloves, N95).

» Contain:

o Solid Spill: Cover with wet paper towels to prevent dust dispersion. Scoop into a bag or jar.
o Liquid Spill: Cover with vermiculite or spill pads.

o Clean: Wipe the area with soap and water. Test surface pH to ensure no corrosive residue
remains.

» Dispose: All cleanup materials (pads, towels, gloves) must be disposed of as Solid
Hazardous Waste (Protocol A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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